molecular formula C12H12ClN3OS B8399130 4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine

4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine

Cat. No. B8399130
M. Wt: 281.76 g/mol
InChI Key: VCVDXCOLWRYEOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C12H12ClN3OS and its molecular weight is 281.76 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine

Molecular Formula

C12H12ClN3OS

Molecular Weight

281.76 g/mol

IUPAC Name

4-(2-chloro-7-ethenylthieno[3,2-d]pyrimidin-4-yl)morpholine

InChI

InChI=1S/C12H12ClN3OS/c1-2-8-7-18-10-9(8)14-12(13)15-11(10)16-3-5-17-6-4-16/h2,7H,1,3-6H2

InChI Key

VCVDXCOLWRYEOG-UHFFFAOYSA-N

Canonical SMILES

C=CC1=CSC2=C1N=C(N=C2N3CCOCC3)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(7-bromo-2-chlorothieno[3,2-d]pyrimidin-4-yl)morpholine (3.55 g, 10.6 mmol), (2-Ethenyl)tri-n-butyltin (3.41 mL, 11.7 mmol), Pd(PPh3)4 (613 mg, 0.53 mmol), and 1,4-Dioxane (30 mL, 400 mmol) were combined in a sealed tube and heated at 100° C. 19.5 h. Complete reaction was confirmed by LCMS. Concentrated in vacuo and purified by silica gel chromatography (0 to 50% ethyl acetate/heptanes) on the CombiFlash® Rf system and concentrated in vacuo to give 4-(2-chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine (1.18 g, 39.5% yield)
Quantity
3.55 g
Type
reactant
Reaction Step One
[Compound]
Name
(2-Ethenyl)tri-n-butyltin
Quantity
3.41 mL
Type
reactant
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step One
Quantity
613 mg
Type
catalyst
Reaction Step One

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